Cas no 69746-32-3 (1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-)

• Product Name: 1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
• CAS No: 69746-32-3
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 501955
• PubChem ID: 14045078
• Update Time: 2025-04-19

1H-Tetrazole,1-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
• 1-Methyl-5-(3-nitrophenyl)tetrazole
• 1-methyl-5-(3-nitrophenyl)-1H-Tetrazole
• MFCD11044129
• FT-0704087
• DTXSID50554947
• 1-Methyl-5-(3-nitrophenyl)-tetrazole
• QKAFKWWKUGJFIJ-UHFFFAOYSA-N
• 1-Methyl-5-(3-nitro-phenyl)-1H-tetraZole
• SCHEMBL4429016
• 69746-32-3

• Inchi： 1S/C8H7N5O2/c1-12-8(9-10-11-12)6-3-2-4-7(5-6)13(14)15/h2-5H,1H3
• InChI Key： QKAFKWWKUGJFIJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=NN=NN1C)=O

Computed Properties

• Exact Mass: 205.06011
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 86.74